Cas no 2171608-06-1 (4-(dimethylamino)-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidobutanoic acid)

• Product Name: 4-(dimethylamino)-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidobutanoic acid
• CAS No: 2171608-06-1
• MF: C₂₇H₃₅N₃O₅
• MW: 481.583907365799
• CID: 6289357
• PubChem ID: 165811673
• Update Time: 2025-10-28

4-(dimethylamino)-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(dimethylamino)-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidobutanoic acid
• 2171608-06-1
• 4-(dimethylamino)-2-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpentanamido]butanoic acid
• EN300-1573906

• Inchi： 1S/C27H35N3O5/c1-18(25(31)29-24(26(32)33)14-16-30(2)3)9-8-15-28-27(34)35-17-23-21-12-6-4-10-19(21)20-11-5-7-13-22(20)23/h4-7,10-13,18,23-24H,8-9,14-17H2,1-3H3,(H,28,34)(H,29,31)(H,32,33)
• InChI Key： ZSNRVCJQINPTQL-UHFFFAOYSA-N
• SMILES： O(C(NCCCC(C)C(NC(C(=O)O)CCN(C)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 481.25767123g/mol
• Monoisotopic Mass: 481.25767123g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 13
• Complexity: 693
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 108Ų

Additional information on 4-(dimethylamino)-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidobutanoic acid

Comprehensive Guide to 4-(dimethylamino)-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidobutanoic acid (CAS No. 2171608-06-1)

4-(dimethylamino)-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidobutanoic acid (CAS No. 2171608-06-1) is a specialized organic compound widely used in peptide synthesis and pharmaceutical research. This compound features a fluorenylmethyloxycarbonyl (Fmoc) protecting group, making it highly valuable in solid-phase peptide synthesis (SPPS). Researchers and pharmaceutical developers frequently seek this compound due to its role in creating complex peptides with high purity and yield.

The chemical structure of 4-(dimethylamino)-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidobutanoic acid includes a dimethylamino group and a methylpentanamido backbone, contributing to its stability and reactivity in synthetic applications. The Fmoc-protected amino acid derivative is particularly useful in automated peptide synthesizers, where precise control over reaction conditions is essential. This compound is often compared to other Fmoc-amino acid derivatives, but its unique structure offers distinct advantages in certain synthetic pathways.

One of the most searched questions regarding CAS No. 2171608-06-1 is its solubility and compatibility with common solvents like dimethylformamide (DMF), dichloromethane (DCM), and acetonitrile. Researchers emphasize its excellent solubility in polar aprotic solvents, which facilitates its use in SPPS protocols. Additionally, the compound’s stability under mild acidic conditions makes it ideal for Fmoc deprotection steps, a critical phase in peptide assembly.

In recent years, the demand for custom peptide synthesis has surged, driven by advancements in biopharmaceuticals and therapeutic peptides. This has increased interest in high-quality Fmoc-protected building blocks like 4-(dimethylamino)-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidobutanoic acid. The compound’s role in developing peptide-based drugs for metabolic disorders, oncology, and immunology highlights its importance in modern drug discovery.

Another trending topic is the optimization of peptide coupling reactions using this compound. Researchers often inquire about the best activating agents, such as HBTU or HATU, to achieve high coupling efficiency. The presence of the dimethylamino group in the structure can influence reaction kinetics, making it a subject of ongoing study in synthetic chemistry forums.

Storage and handling of CAS No. 2171608-06-1 are also frequently discussed. The compound should be stored in a cool, dry place, preferably under inert gas, to prevent degradation. Its Fmoc group is sensitive to prolonged exposure to light and moisture, which underscores the need for proper storage conditions in laboratory settings.

From a commercial perspective, suppliers of 4-(dimethylamino)-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidobutanoic acid often highlight its high purity (>98%) and consistent batch-to-batch quality. These attributes are critical for researchers who require reliable performance in multi-step peptide synthesis. The compound’s pricing and availability are also common search queries, reflecting its niche but essential role in the pharmaceutical supply chain.

In summary, 4-(dimethylamino)-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidobutanoic acid (CAS No. 2171608-06-1) is a vital tool in peptide chemistry, with applications spanning drug development, biotechnology, and academic research. Its unique structural features and compatibility with standard synthetic protocols make it a sought-after reagent in the field. As peptide therapeutics continue to gain traction, the relevance of this compound is expected to grow, solidifying its place in the toolkit of synthetic chemists worldwide.